Cas no 19459-68-8 ([(3s,5s,8r,9s,10s,13s,14s,16s,17s)-17-acetyl-10,13-dimethyl-12-oxo-16-(2-oxocyclopentyl)-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] Acetate)

• Product Name: [(3s,5s,8r,9s,10s,13s,14s,16s,17s)-17-acetyl-10,13-dimethyl-12-oxo-16-(2-oxocyclopentyl)-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] Acetate
• CAS No: 19459-68-8
• MF: C₂₈H₄₀O₅
• MW: 456.61420917511
• CID: 1387064
• PubChem ID: 250201
• Update Time: 2025-04-20

[(3s,5s,8r,9s,10s,13s,14s,16s,17s)-17-acetyl-10,13-dimethyl-12-oxo-16-(2-oxocyclopentyl)-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] Acetate Chemical and Physical Properties

Names and Identifiers

• [(3s,5s,8r,9s,10s,13s,14s,16s,17s)-17-acetyl-10,13-dimethyl-12-oxo-16-(2-oxocyclopentyl)-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] Acetate
• MLS002693645
• AC1L5H66
• CTK4E1564
• NSC69291
• AG-K-46821
• AR-1A8343
• KST-1A2824
• MLS002693645; AC1L5H66; CTK4E1564; NSC69291; AG-K-46821; AR-1A8343; KST-1A2824;
• DTXSID80290543
• 19459-68-8
• NSC-69291

• Inchi： 1S/C28H40O5/c1-15(29)26-21(19-6-5-7-24(19)31)13-23-20-9-8-17-12-18(33-16(2)30)10-11-27(17,3)22(20)14-25(32)28(23,26)4/h17-23,26H,5-14H2,1-4H3/t17-,18-,19?,20+,21-,22-,23-,26-,27-,28+/m0/s1
• InChI Key： BEJRUZSNNGTWRU-YCLAGUJOSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CC[C@@H](C[C@@H]3CC[C@H]2[C@@H]2C[C@@H](C3C(CCC3)=O)[C@H](C(C)=O)[C@]21C)OC(C)=O

Computed Properties

• Exact Mass: 456.2877
• Monoisotopic Mass: 456.288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 571.6°C at 760 mmHg
• Flash Point: 242.4°C
• Refractive Index: 1.542
• PSA: 77.51
• LogP: 4.94030